Cas no 921835-89-4 (N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide)
N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
- N-[4-[2-(4-acetamidoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
- N-(4-(2-((4-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide
- F2202-0459
- N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
- 921835-89-4
- AKOS004951602
-
- Inchi: 1S/C21H20N4O4S/c1-13(26)22-15-5-7-16(8-6-15)23-19(27)11-17-12-30-21(24-17)25-20(28)14-3-9-18(29-2)10-4-14/h3-10,12H,11H2,1-2H3,(H,22,26)(H,23,27)(H,24,25,28)
- InChI Key: SILMDBPLEFXNBG-UHFFFAOYSA-N
- SMILES: C(NC1=NC(CC(NC2=CC=C(NC(=O)C)C=C2)=O)=CS1)(=O)C1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 424.12052631g/mol
- Monoisotopic Mass: 424.12052631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 138Ų
N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2202-0459-2μmol |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2202-0459-5μmol |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2202-0459-10μmol |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2202-0459-20μmol |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2202-0459-1mg |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2202-0459-2mg |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2202-0459-3mg |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2202-0459-4mg |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2202-0459-5mg |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2202-0459-10mg |
N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide |
921835-89-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
Comprehensive Overview of N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS No. 921835-89-4)
N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide, with the CAS number 921835-89-4, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include an acetamidophenyl group and a methoxybenzamide segment, making it a promising candidate for targeted therapies.
The compound's intricate structure has led to its investigation in various biomedical applications, including enzyme inhibition and receptor modulation. Its thiazole ring is known for its role in enhancing bioavailability and metabolic stability, which are critical factors in drug design. Additionally, the presence of the 4-methoxybenzamide group contributes to its potential as a scaffold for developing novel small-molecule inhibitors. These properties align with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.
In the context of drug discovery, N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide is often discussed alongside other thiazole derivatives, which are renowned for their diverse pharmacological activities. The compound's CAS number 921835-89-4 serves as a unique identifier in chemical databases, facilitating its study in high-throughput screening and structure-activity relationship (SAR) analyses. Its potential interactions with biological targets such as kinases and GPCRs make it a subject of ongoing research in oncology and inflammatory diseases.
From a synthetic chemistry perspective, the preparation of N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized to achieve high yields and purity, which are essential for subsequent in vitro and in vivo studies. The compound's solubility and stability under physiological conditions are also critical parameters evaluated during preclinical development.
Recent advancements in computational chemistry and molecular docking have further illuminated the potential of CAS 921835-89-4 as a lead compound. Virtual screening tools predict its binding affinity to various protein targets, accelerating the identification of therapeutic applications. This aligns with the growing demand for AI-driven drug discovery, where machine learning models analyze vast datasets to prioritize promising candidates.
In summary, N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide represents a compelling area of research in modern medicinal chemistry. Its structural complexity and potential bioactivity make it a valuable subject for studies aimed at addressing unmet medical needs. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapies in the years to come.
921835-89-4 (N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)